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Compound of Interest

Compound Name: Demethoxyfumitremorgin C

Cat. No.: B15543148

Get Quote

A Comparative Guide for Researchers

This guide provides a comparative analysis of the biological activity of

Demethoxyfumitremorgin C (DFMC), a secondary metabolite isolated from the marine fungus

Aspergillus fumigatus. The data presented here is a cross-validation of findings from multiple

studies investigating the anti-proliferative and pro-apoptotic effects of DFMC on the human

prostate cancer cell line, PC3. This document is intended for researchers, scientists, and drug

development professionals interested in the therapeutic potential of this natural compound.

Quantitative Data Summary
The anti-proliferative activity of Demethoxyfumitremorgin C (DFMC) against the PC3 human

prostate cancer cell line has been independently assessed, yielding comparable results that

validate its cytotoxic effects. The half-maximal inhibitory concentration (IC50) values, a key

measure of a compound's potency, were determined in separate studies. These findings are

summarized in the table below.
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Study
(Lab/Affiliation
)

Cell Line Assay
IC50 Value
(µM)

Exposure Time
(h)

Kim et al. (2017)

(Pukyong

National

University /

Kolmar Korea)

PC3 MTT Assay ~50 72

Kim et al.

(Fisheries and

Aquatic Sciences

Publication)

PC3

Not explicitly

stated, inferred

from proliferation

assays

Not explicitly

stated, significant

inhibition at 25-

100 µM

72

Note: While the second study did not explicitly state an IC50 value, it demonstrated a dose-

dependent inhibition of PC3 cell proliferation at concentrations of 25, 50, and 100 µM, which is

consistent with the IC50 value reported by Kim et al. (2017).

Experimental Protocols
Detailed methodologies for the key experiments are provided below to facilitate reproducibility

and further investigation.

Cell Culture
The human prostate cancer cell line, PC3, was cultured in RPMI-1640 medium supplemented

with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cells were maintained in a

humidified incubator at 37°C with an atmosphere of 5% CO2.

Cell Viability Assay (MTT Assay)
PC3 cells were seeded in 96-well plates at a density of 5 x 10³ cells per well and allowed to

adhere overnight.

The cells were then treated with various concentrations of Demethoxyfumitremorgin C (0,

25, 50, and 100 µM) for 72 hours.
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Following treatment, 10 µL of a 5 mg/mL solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide (MTT) was added to each well.

The plates were incubated for an additional 4 hours at 37°C.

The medium was then removed, and 100 µL of dimethyl sulfoxide (DMSO) was added to

each well to dissolve the formazan crystals.

The absorbance at 570 nm was measured using a microplate reader. Cell viability was

expressed as a percentage of the untreated control.

Cell Cycle Analysis (Propidium Iodide Staining)
PC3 cells were seeded in 6-well plates and treated with DFMC (0, 25, 50, and 100 µM) for

72 hours.

Cells were harvested, washed with ice-cold phosphate-buffered saline (PBS), and fixed in

70% ethanol at -20°C overnight.

The fixed cells were washed with PBS and resuspended in a staining solution containing 50

µg/mL propidium iodide (PI) and 100 µg/mL RNase A.

After a 30-minute incubation in the dark at room temperature, the DNA content of the cells

was analyzed by flow cytometry.

The percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle was determined

using cell cycle analysis software.

Apoptosis Assay (Annexin V and Propidium Iodide
Double Staining)

PC3 cells were treated with DFMC as described for the cell cycle analysis.

Both adherent and floating cells were collected and washed with cold PBS.

Cells were resuspended in 1X Annexin V binding buffer.
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Annexin V-FITC and propidium iodide were added to the cell suspension according to the

manufacturer's instructions.

After a 15-minute incubation in the dark at room temperature, the cells were analyzed by

flow cytometry.

The percentages of viable, early apoptotic, late apoptotic, and necrotic cells were quantified.

Western Blot Analysis
PC3 cells were treated with DFMC, and total cell lysates were prepared using a lysis buffer.

Protein concentrations were determined using a BCA protein assay.

Equal amounts of protein were separated by SDS-PAGE and transferred to a polyvinylidene

difluoride (PVDF) membrane.

The membrane was blocked and then incubated with primary antibodies against p53, p21,

Ras, PI3K, Akt, Bcl-2, Bax, Caspase-3, Caspase-8, Caspase-9, and PARP.

After washing, the membrane was incubated with a horseradish peroxidase (HRP)-

conjugated secondary antibody.

The protein bands were visualized using an enhanced chemiluminescence (ECL) detection

system.

Visualizations
The following diagrams illustrate the key signaling pathways and a general experimental

workflow for assessing the biological activity of Demethoxyfumitremorgin C.
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Caption: General experimental workflow for evaluating DFMC's activity in PC3 cells.
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Apoptosis Signaling Pathway
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Caption: DFMC-induced apoptosis pathway in PC3 prostate cancer cells.[1]
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Cell Cycle Arrest Signaling Pathway

Demethoxyfumitremorgin C

p53

activation

p21

activation

Cyclin D / CDK4

inhibition

Cyclin E / CDK2

inhibition

G1 to S Phase
Progression

G1 Arrest

|

Click to download full resolution via product page

Caption: DFMC-induced G1 cell cycle arrest pathway in PC3 cells.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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